2-{4-[2-(3,4-Dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol

Specification

• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-[4-[2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl]ethanol
• Standard InChI: InChI=1S/C21H27N5O3/c1-15-12-21(25-8-6-24(7-9-25)10-11-27)26-20(22-15)14-17(23-26)16-4-5-18(28-2)19(13-16)29-3/h4-5,12-14,27H,6-11H2,1-3H3
• Standard InChI Key: ASNIXFBSNHRSAA-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC(=NN2C(=C1)N3CCN(CC3)CCO)C4=CC(=C(C=C4)OC)OC
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)N3CCN(CC3)CCO)C4=CC(=C(C=C4)OC)OC

Introduction

The compound 2-{4-[2-(3,4-Dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol is a complex organic molecule featuring a pyrazolo[1,5-a]pyrimidine core, which is a common scaffold in medicinal chemistry due to its potential biological activities. This compound incorporates a piperazine ring and an ethanol moiety, suggesting potential applications in drug development, particularly in areas requiring central nervous system penetration or specific receptor interactions.

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyrazolo[1,5-a]pyrimidine core, followed by the attachment of the piperazine and ethanol moieties. Common methods might involve:

• Pyrazolo[1,5-a]pyrimidine Formation: This can be achieved through condensation reactions involving hydrazine derivatives and appropriate aldehydes or ketones.

• Piperazine Attachment: This might involve nucleophilic substitution reactions where a halogenated intermediate reacts with piperazine.

• Ethanol Moiety Introduction: This could be achieved through alkylation reactions using appropriate alkyl halides.

Biological Activity

Compounds with similar structures have shown promise in various biological activities, including:

• Anticancer Properties: Pyrazolo[1,5-a]pyrimidines have been explored as inhibitors of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation.

• Neurological Effects: The presence of a piperazine ring suggests potential interactions with neurotransmitter receptors, which could be relevant for neurological disorders.

Research Findings

While specific research findings on 2-{4-[2-(3,4-Dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol are not available, compounds with similar structures have demonstrated:

• Pharmacokinetic Properties: Such compounds may exhibit good solubility and bioavailability due to their molecular structure.

• Toxicity and Safety: Detailed toxicity studies would be necessary to assess safety for potential therapeutic use.

Data Tables

Given the lack of specific data on this compound, we can infer potential properties based on similar compounds:

Property	Inferred Value	Description
Molecular Weight	Approximately 441 g/mol	Calculated from molecular formula
Solubility	Moderate to High	Due to ethanol and piperazine groups
Biological Activity	Potential anticancer or neurological effects	Based on similar pyrazolo[1,5-a]pyrimidine compounds